![molecular formula C16H14FNO3 B6407960 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95% CAS No. 1261993-01-4](/img/structure/B6407960.png)
4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%
Overview
Description
4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95% (4-EAC-3-FBA) is a fluorinated organic compound commonly used in laboratory experiments. It is a white to off-white crystalline solid with a melting point of 194-196°C. 4-EAC-3-FBA is synthesized from commercially available starting materials and is used in a variety of scientific research applications.
Scientific Research Applications
4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95% is used in a variety of scientific research applications. It is used as a substrate for the synthesis of various pharmaceutical compounds, as a catalyst in organic synthesis, and as an inhibitor of enzymes such as cytochrome P450. It is also used as a reagent in peptide synthesis and as a ligand for metal-catalyzed reactions.
Mechanism of Action
4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95% acts as a substrate for the synthesis of various pharmaceutical compounds. It acts as a catalyst in organic synthesis and as an inhibitor of enzymes such as cytochrome P450. It is also a ligand for metal-catalyzed reactions.
Biochemical and Physiological Effects
4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal effects. It has also been shown to have anti-cancer, anti-viral, and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95% in laboratory experiments include its low cost, its easy synthesis, and its availability from commercial sources. The main limitation of using 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95% in laboratory experiments is its low solubility in water, which makes it difficult to use in aqueous solutions.
Future Directions
The future directions for 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95% include further research into its potential therapeutic applications, such as in the treatment of cancer and other diseases. Additionally, further research into its use as a ligand for metal-catalyzed reactions and its potential use in peptide synthesis could lead to new and improved synthetic methods. Further research into its biochemical and physiological effects could also lead to new and improved therapeutic applications. Finally, further research into its solubility in water could lead to new and improved methods of using 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95% in laboratory experiments.
Synthesis Methods
4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95% is synthesized from commercially available starting materials. The synthesis procedure involves the use of a three-step synthesis. The first step involves the reaction of 3-fluorobenzoic acid with N-ethylethanolamine in the presence of a base such as potassium carbonate to form 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%. The second step involves the reaction of the formed 4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95% with a suitable reducing agent such as sodium borohydride to form the desired product. The third step involves the purification of the product by recrystallization.
properties
IUPAC Name |
4-[3-(ethylcarbamoyl)phenyl]-3-fluorobenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO3/c1-2-18-15(19)11-5-3-4-10(8-11)13-7-6-12(16(20)21)9-14(13)17/h3-9H,2H2,1H3,(H,18,19)(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGVACSOIGIKKQG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC=CC(=C1)C2=C(C=C(C=C2)C(=O)O)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00691371 | |
Record name | 3'-(Ethylcarbamoyl)-2-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(N-Ethylaminocarbonyl)phenyl]-3-fluorobenzoic acid | |
CAS RN |
1261993-01-4 | |
Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3′-[(ethylamino)carbonyl]-2-fluoro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261993-01-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3'-(Ethylcarbamoyl)-2-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.